Cas no 1005127-18-3 (1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione)
![1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione structure](https://www.kuujia.com/scimg/cas/1005127-18-3x500.png)
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione Chemical and Physical Properties
Names and Identifiers
-
- HMS1599L17
- AKOS002315872
- SR-01000293308-1
- 1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-2,3,3a,6a-tetrahydropyrrolo[3,4-c]pyrazole-4,6-dione
- 1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]tetrahydropyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione
- SR-01000293308
- 1-benzyl-5-cyclohexyl-3-(4-(dimethylamino)phenyl)tetrahydropyrrolo[3,4-c]pyrazole-4,6(2H,5H)-dione
- STL020510
- 1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione
- 1005127-18-3
- AKOS016319514
- F3023-0134
- 5-Cyclohexyl-3-[4-(dimethylamino)phenyl]tetrahydro-1-(phenylmethyl)pyrrolo[3,4-c]pyrazole-4,6(1H,5H)-dione
-
- Inchi: 1S/C26H32N4O2/c1-28(2)20-15-13-19(14-16-20)23-22-24(29(27-23)17-18-9-5-3-6-10-18)26(32)30(25(22)31)21-11-7-4-8-12-21/h3,5-6,9-10,13-16,21-24,27H,4,7-8,11-12,17H2,1-2H3
- InChI Key: GMHYZXHTYPNJHQ-UHFFFAOYSA-N
- SMILES: N1C(C2=CC=C(N(C)C)C=C2)C2C(=O)N(C3CCCCC3)C(=O)C2N1CC1=CC=CC=C1
Computed Properties
- Exact Mass: 432.25252628g/mol
- Monoisotopic Mass: 432.25252628g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 32
- Rotatable Bond Count: 5
- Complexity: 677
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55.9Ų
- XLogP3: 3.8
Experimental Properties
- Density: 1.219±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
- Boiling Point: 632.3±65.0 °C(Predicted)
- pka: 5.36±0.40(Predicted)
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Life Chemicals | F3023-0134-25mg |
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione |
1005127-18-3 | 90%+ | 25mg |
$109.0 | 2023-04-28 | |
Life Chemicals | F3023-0134-30mg |
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione |
1005127-18-3 | 90%+ | 30mg |
$119.0 | 2023-04-28 | |
Life Chemicals | F3023-0134-10μmol |
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione |
1005127-18-3 | 90%+ | 10μl |
$69.0 | 2023-04-28 | |
Life Chemicals | F3023-0134-3mg |
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione |
1005127-18-3 | 90%+ | 3mg |
$63.0 | 2023-04-28 | |
Life Chemicals | F3023-0134-2μmol |
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione |
1005127-18-3 | 90%+ | 2μl |
$57.0 | 2023-04-28 | |
Life Chemicals | F3023-0134-1mg |
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione |
1005127-18-3 | 90%+ | 1mg |
$54.0 | 2023-04-28 | |
Life Chemicals | F3023-0134-40mg |
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione |
1005127-18-3 | 90%+ | 40mg |
$140.0 | 2023-04-28 | |
Life Chemicals | F3023-0134-4mg |
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione |
1005127-18-3 | 90%+ | 4mg |
$66.0 | 2023-04-28 | |
Life Chemicals | F3023-0134-2mg |
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione |
1005127-18-3 | 90%+ | 2mg |
$59.0 | 2023-04-28 | |
Life Chemicals | F3023-0134-20mg |
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione |
1005127-18-3 | 90%+ | 20mg |
$99.0 | 2023-04-28 |
1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione Related Literature
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Patrick Johannes Riss,René Hummerich,Patrick Schloss Org. Biomol. Chem., 2009,7, 2688-2698
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2. Water
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Wenqi Xiong,Congxin Xia,Yuting Peng,Juan Du,Tianxing Wang,Jicai Zhang,Yu Jia Phys. Chem. Chem. Phys., 2016,18, 6534-6540
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4. Trapping shape-controlled nanoparticle nucleation and growth stages via continuous-flow chemistry†Tabot M. D. Besong,Noktan M. AlYami,Khabiboulakh Katsiev,Dalaver H. Anjum,Ahmed Abdelkader,Pedro M. F. J. Costa,Victor M. Burlakov,Alain Goriely,Osman M. Bakr Chem. Commun., 2017,53, 2495-2498
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Ying Lv,Nan Zhang,Yi Fan,Xingyuan Liu J. Mater. Chem. C, 2017,5, 8408-8414
Additional information on 1-benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione
Introduction to 1-Benzyl-5-Cyclohexyl-3-[4-(Dimethylamino)phenyl]-Octahydropyrrolo[3,4-c]pyrazole-4,6-dione (CAS No. 1005127-18-3)
1-Benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione (CAS No. 1005127-18-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyrazoles and exhibits a unique structural framework that includes a benzyl group, a cyclohexyl moiety, and a dimethylamino-substituted phenyl ring. The intricate structure of this compound endows it with potential therapeutic properties, making it a subject of extensive investigation.
The chemical structure of 1-Benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione is characterized by its octahydropyrrolo[3,4-c]pyrazole core, which is a six-membered heterocyclic ring system with two nitrogen atoms. The presence of the benzyl and cyclohexyl groups adds to the compound's hydrophobicity and lipophilicity, while the dimethylamino-substituted phenyl ring introduces a polar functional group that can participate in hydrogen bonding interactions. These structural features collectively influence the compound's pharmacological properties and biological activity.
Recent studies have highlighted the potential of 1-Benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione in various therapeutic applications. One notable area of research is its anti-inflammatory activity. In vitro and in vivo studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 1-Benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione may have potential as an anti-inflammatory agent for treating conditions such as rheumatoid arthritis and inflammatory bowel disease.
In addition to its anti-inflammatory properties, 1-Benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione has also shown promise in neuroprotective applications. Research has indicated that this compound can protect neurons from oxidative stress and apoptosis induced by various neurotoxic agents. The neuroprotective effects are attributed to its ability to modulate intracellular signaling pathways involved in cell survival and death. These findings open up new avenues for the development of neuroprotective drugs for conditions such as Alzheimer's disease and Parkinson's disease.
The pharmacokinetic properties of 1-Benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione have also been investigated. Studies have shown that this compound exhibits good oral bioavailability and a favorable pharmacokinetic profile. It is rapidly absorbed from the gastrointestinal tract and has a moderate half-life in vivo. These characteristics make it suitable for further development as an orally administered therapeutic agent.
Toxicological studies on 1-Benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione have indicated that it is generally well-tolerated at therapeutic doses. Acute and chronic toxicity studies in animal models have not revealed any significant adverse effects at clinically relevant concentrations. However, further preclinical and clinical studies are necessary to fully evaluate its safety profile in humans.
In conclusion, 1-Benzyl-5-cyclohexyl-3-[4-(dimethylamino)phenyl]-octahydropyrrolo[3,4-c]pyrazole-4,6-dione (CAS No. 1005127-18-3) is a promising compound with diverse therapeutic potential. Its unique chemical structure confers it with anti-inflammatory and neuroprotective properties, making it an attractive candidate for further drug development. Ongoing research aims to elucidate its mechanisms of action and optimize its pharmacological profile for clinical applications.
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